Cas no 158077-85-1 (4-(4-chlorobenzoyl)thiomorpholine)

• Product Name: 4-(4-chlorobenzoyl)thiomorpholine
• CAS No: 158077-85-1
• MF: C₁₁H₁₂ClNOS
• MW: 241.737080574036
• MDL: MFCD00120449
• CID: 4702128
• PubChem ID: 587190
• Update Time: 2025-07-31

4-(4-chlorobenzoyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzoyl)thiomorpholine

• MDL： MFCD00120449
• Inchi： 1S/C11H12ClNOS/c12-10-3-1-9(2-4-10)11(14)13-5-7-15-8-6-13/h1-4H,5-8H2
• InChI Key： PIZZAODWSORPSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1CCSCC1)=O

Computed Properties

• Exact Mass: 241.0328129g/mol
• Monoisotopic Mass: 241.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives